![molecular formula C25H25N3O4S B2583233 N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide CAS No. 902496-37-1](/img/no-structure.png)
N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C25H25N3O4S and its molecular weight is 463.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
Heterocyclic Compound Synthesis
Research includes the synthesis of novel heterocyclic compounds derived from specific core structures for potential anti-inflammatory and analgesic applications. These compounds have shown promise as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities, which could be explored for various therapeutic applications (Abu‐Hashem et al., 2020).
Anticancer Activity
Some derivatives have been investigated for their anticancer activity, with certain compounds displaying appreciable cancer cell growth inhibition across various cancer cell lines. This suggests a potential for developing new anticancer agents based on modifications of the core structure (Al-Sanea et al., 2020).
Antimicrobial Activity
Novel thienopyrimidine linked rhodanine derivatives have been synthesized and evaluated for their in vitro antimicrobial activity. Some compounds demonstrated significant antibacterial and antifungal potency, suggesting potential applications in developing new antimicrobial agents (Kerru et al., 2019).
Radioligand Development for PET Imaging
The development of selective radioligands based on similar core structures for imaging translocator proteins (18 kDa) with PET. This research is significant for the field of diagnostic imaging, particularly in identifying and quantifying neuroinflammation and neurodegeneration (Dollé et al., 2008).
Mechanism of Action
Target of Action
The primary target of N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro 1benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide Similar compounds have been known to target enzymes like cathepsin s , which plays a crucial role in the immune response.
Mode of Action
The exact mode of action of N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro 1benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide . It is likely that it interacts with its target enzyme to modulate its activity, leading to downstream effects.
Biochemical Pathways
The biochemical pathways affected by N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro 1benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro 1benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide . These properties are crucial in determining the bioavailability of the compound.
Result of Action
The molecular and cellular effects of N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro 1benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide . It is likely that its interaction with its target enzyme leads to changes in cellular processes.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro 1benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide . Factors such as pH, temperature, and presence of other molecules could potentially affect its action.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide involves the condensation of 4-methoxybenzaldehyde with 2-aminothiophenol to form 3-(4-methoxyphenyl)-2-amino-4H-benzo[d][1,3]thiazin-4-one. This intermediate is then reacted with ethyl acetoacetate to form 3-(4-methoxyphenyl)-2-(1-oxo-2-cyclohexylethyl)-4H-benzo[d][1,3]thiazin-4-one. The final step involves the reaction of this intermediate with 2-cyano-N-(2-hydroxyethyl)-2-(cyclohexylamino)acetamide to form the target compound.", "Starting Materials": [ "4-methoxybenzaldehyde", "2-aminothiophenol", "ethyl acetoacetate", "2-cyano-N-(2-hydroxyethyl)-2-(cyclohexylamino)acetamide", "cyclohexane", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 4-methoxybenzaldehyde with 2-aminothiophenol in the presence of sodium hydroxide in ethanol to form 3-(4-methoxyphenyl)-2-amino-4H-benzo[d][1,3]thiazin-4-one.", "Step 2: Reaction of 3-(4-methoxyphenyl)-2-amino-4H-benzo[d][1,3]thiazin-4-one with ethyl acetoacetate in the presence of hydrochloric acid in ethanol to form 3-(4-methoxyphenyl)-2-(1-oxo-2-cyclohexylethyl)-4H-benzo[d][1,3]thiazin-4-one.", "Step 3: Reaction of 3-(4-methoxyphenyl)-2-(1-oxo-2-cyclohexylethyl)-4H-benzo[d][1,3]thiazin-4-one with 2-cyano-N-(2-hydroxyethyl)-2-(cyclohexylamino)acetamide in the presence of sodium hydroxide in cyclohexane to form N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide.", "Step 4: Purification of the target compound by recrystallization from diethyl ether and water." ] } | |
CAS RN |
902496-37-1 |
Molecular Formula |
C25H25N3O4S |
Molecular Weight |
463.55 |
IUPAC Name |
N-cyclohexyl-2-[3-(4-methoxyphenyl)-2,4-dioxo-[1]benzothiolo[3,2-d]pyrimidin-1-yl]acetamide |
InChI |
InChI=1S/C25H25N3O4S/c1-32-18-13-11-17(12-14-18)28-24(30)23-22(19-9-5-6-10-20(19)33-23)27(25(28)31)15-21(29)26-16-7-3-2-4-8-16/h5-6,9-14,16H,2-4,7-8,15H2,1H3,(H,26,29) |
InChI Key |
JBCOBQVVKPTXMN-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4S3)N(C2=O)CC(=O)NC5CCCCC5 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.